Cas no 6203-92-5 ( )

• Product Name: &nbsp
• CAS No: 6203-92-5
• MF: C₈H₁₀N₂OS
• MW: 182.242800235748
• CID: 956050
• PubChem ID: 295921
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfanyl-4-prop-2-enoxypyrimidine
• NSC165551
• NSC-165551
• DTXSID40304377
• 2-(Methylsulfanyl)-4-[(prop-2-en-1-yl)oxy]pyrimidine
• 6203-92-5
•  

• Inchi： 1S/C8H10N2OS/c1-3-6-11-7-4-5-9-8(10-7)12-2/h3-5H,1,6H2,2H3
• InChI Key： DOLYOIYLBZSLCD-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(=N1)OCC=C

Computed Properties

• Exact Mass: 182.0515
• Monoisotopic Mass: 182.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.16
• Boiling Point: 303.1°C at 760 mmHg
• Flash Point: 137.1°C
• Refractive Index: 1.555
• PSA: 35.01
• LogP: 1.76330